![molecular formula C9H9N3O2 B2596537 1H-Pyrazolo[3,4-C]pyridine-7-carboxylic acid, ethyl ester CAS No. 945840-81-3](/img/structure/B2596537.png)
1H-Pyrazolo[3,4-C]pyridine-7-carboxylic acid, ethyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1H-Pyrazolo[3,4-C]pyridine-7-carboxylic acid, ethyl ester is a type of heterocyclic compound . It belongs to the family of pyrazolopyridines, which are bicyclic compounds formed by the fusion of a pyrazole and a pyridine ring . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described, which are included in more than 5500 references .
Synthesis Analysis
The synthesis of this compound involves several steps. The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine . Later, Bulow synthesized three N-phenyl-3-methyl substituted derivatives starting from 1-phenyl-3-methyl-5-amino-pyrazole which was treated with 1,3-diketones in glacial AcOH .Molecular Structure Analysis
This compound can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines . The structures have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve several steps. In most cases, 4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylates quickly fused with pyrano[2,3-c]pyrazoles .Scientific Research Applications
Synthesis and Characterization
X-ray Powder Diffraction Data : 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester is highlighted as an important intermediate in the synthesis of anticoagulant apixaban, with detailed X-ray powder diffraction data provided to facilitate its identification and purity assessment (Qing Wang et al., 2017).
Efficient Synthesis Approaches : A study describes an efficient method for synthesizing novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products via condensation of pyrazole-5-amine derivatives and activated carbonyl groups, offering new routes for preparing N-fused heterocyclic products (Aseyeh Ghaedi et al., 2015).
Library of Fused Pyridine-4-carboxylic Acids : The Combes-type reaction of acyl pyruvates with electron-rich amino heterocycles has been used to generate a library of fused pyridine-4-carboxylic acids, demonstrating the versatility of this approach in synthesizing a variety of heterocyclic compounds, including pyrazolo[3,4-b]pyridines (D. Volochnyuk et al., 2010).
Functionalization and Applications
Functionalization Reactions : Research on 1H-pyrazole-3-carboxamide and -3-carboxylate derivatives formation explores various reactions and provides insights into their potential applications, including the study of their mechanisms through quantum-chemical calculations (İ. Yıldırım et al., 2005).
Synthesis of Fluorophores : A tandem reaction involving ethyl pyrazole-5-carboxylate with α, β-unsaturated ester has been developed to synthesize 4-hydroxy pyrazolo[1,5-a]pyridine derivatives, showcasing their strong fluorescence properties in solutions, indicating potential applications in materials science and sensor technology (Pei Yan et al., 2018).
Properties
IUPAC Name |
ethyl 1H-pyrazolo[3,4-c]pyridine-7-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-2-14-9(13)8-7-6(3-4-10-8)5-11-12-7/h3-5H,2H2,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLOSAZKELZMYKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=CC2=C1NN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.